A pH-responsive light-up nanoparticle probe with aggregation-induced emission (AIE) features was designed and synthesized. The probe carries negative charges and shows very weak fluorescence under physiological conditions. In a tumor acidic extracellular microenvironment, the nanoparticle probe can switch to positive surface charge and thus significantly light up cancer cells, allowing for targeted imaging and selective suppression of cancer cells. As AIE nanoparticles are known for high fluorescence in the aggregate state, this study represents the first example of light-up AIE nanoparticle probe design.

Three-dimensional (3D) printing offers great potential to customize sophisticated constructs for a myriad of applications. However, many thermosets require long-term curing under harsh conditions, which is not compatible with rapid 3D printing processing. 3D printing of these thermosets remains a challenge. Here, we report a new strategy for direct 3D printing of various thermosets via readily available extrusion-based technology using sacrificial sodium chloride particles as a removable thickener for printing and a reinforcer for curing, exemplified by crosslinked polyester, polyurethane and epoxy resins. Specifically, the 3D constructs exhibited hierarchical and porous architectures, which are highly desired for many applications, including regenerative medicine, sensors, actuators, catalyst supports, and energy absorbers. As a proof-of-concept demonstration, we 3D printed vapomechanical sensors and actuators featuring fast, large, robust, and gradient responsiveness, in addition to biodegradable scaffolds to promote vascularization and tissue ingrowth in vivo and elastic myocardial patches to efficiently treat myocardial infarction. We expect that this study will pave a new way to tailor sophisticated 3D structures of thermosets and will be very useful for diverse applications.

Highly flexible and sensitive strain sensors are essential components of wearable electronic devices. Herein, we present a novel graphene woven fabric (GWF)/polydimethylsiloxane (PDMS) composite as a highly flexible, sensitive strain sensor capable of detecting feeble human motions with an extremely high piezoresistive gauge factor of 223 at a strain of 3% and excellent durability. A wireless wearable musical instrument prototype made of the composite sensor demonstrates conversion of human motions to music of different instruments and sounds.

Conjugated polymers (CPs) are emerging as part of a promising future for gas-sensing applications. However, some of their limitations, such as poor specificity, humidity sensitivity and poor ambient stability, remain persistent. Herein, a novel combination of a polymer–monomer heterostructure, derived from a CP (PDVT-10) and a newly reported monomer [tris(keto-hydrazone)] has been integrated in an organic field-effect transistor (OFET) platform to sense H2S selectively. The hybrid heterostructure shows an unprecedented sensitivity (525% ppm−1) and high selectivity toward H2S gas. In addition, we demonstrated that the PDVT-10/tris(keto-hydrazone) OFET sensor has the lowest limit of detection (1 ppb), excellent ambient stability (∼5% current degradation after 150 days), good response–recovery behavior, and exceptional electrical behavior and gas response reproducibility. This work can help pave the way to incorporate futuristic gas sensors in a multitude of applications.

An effective and general strategy is developed to prepare a multifunctional and mechanically compliant skin-like sensor by incorporating a 3D printed thermo-responsive hydrogel into a capacitor circuit. The prepared intelligent skin shows a sensitive and stable capacitance–temperature response, and also exhibits very high pressure sensitivity within 1 kPa, allowing it to sense body temperature, gentle finger touches and finger bending motion. This work not only demonstrates that stimuli-responsive hydrogels are promising candidates for artificially intelligent skins, but might also enrich the design of skin-like sensors for future artificial intelligence, wearable devices and human/machine interaction applications.

This study proposed a positive feedback strategy for cancer therapy, which amplified the target signal by consistent priming of the tumor microenvironment during therapy to enhance the therapeutic efficiency during continuous treatment. Black phosphorus (BP) nanoflakes cooperated with the transformation growth factor-β (TGF-β) inhibitor and were coated with the neutrophil (NE) membrane. The photodynamic therapy (PDT) and photothermal therapy (PTT) by BP induced acute local inflammation in the tumor and improved the accumulation of nanoparticles (NPs) in subsequent administration by NE membrane-mediated affinity. PDT and PTT combined with the TGF-β inhibitor also induced potent immune activation in the tumor and effectively inhibited lung metastasis. The results indicated that the positive feedback strategy benefited the combination therapy, showing enhanced antitumor efficiency than non-positive feedback NPs.

Intelligent hydrogels that simultaneously exhibit excellent toughness, self-healing ability and photoelectronic responsiveness are in high demand but are greatly challenging to prepare. Inspired by the hierarchical structure of fluorescent proteins in jellyfish and biomembranes in nature, herein, a facile and universal all-in-one strategy is demonstrated to construct fluorescent, electrically responsive and ultratough self-healing hydrogels via aqueous self-assembly of polyelectrolyte–surfactant micelles with hierarchical structures and functionality. The self-assembled 2-ureido-4-[1H]-pyrimidone (UPy) hydrophobic core containing reversible physical crosslinks embedded in micelles leads to a durable network structure with excellent toughness and self-healing ability. Moreover, dramatically enhanced fluorescence emission is obtained due to the formation of nanoclusters with electron-rich moieties that show restricted intramolecular motion induced by hydrogen bonding networks from UPy dimer aggregation. The micelle-incorporated sulfonic acid groups mimic the function of biological membrane proteins that deftly control the micelle size, leading to electro-responsiveness, enhanced toughness and fluorescence emission.

Herein, we provide a new easy-to-do protocol for preparing luminescent rubber-like materials based on a wide palette of compounds, such as small-molecules, quantum dots, polymers, and coordination complexes. The combination of this new protocol with that for preparing similar rubbers based on fluorescent proteins states the universal character of our approach. This is further assessed by using comprehensive spectroscopic and rheological investigations. Furthermore, the novel luminescent rubbers are applied as down-converting packing systems to develop white hybrid light-emitting diodes (WHLEDs), which are heralded as a solid alternative to achieve energy-saving, solid-state, and white-emitting sources in the coming future. As such, the current work also provides a clear prospect of this emerging lighting technology by means of a direct comparison among WHLEDs fabricated with all the above-mentioned down-converting systems. Here, the use of rubbers based on coordination complexes outperforms the others in terms of both luminous efficiency and colour quality with an unprecedented stability superior to 1000 h under continuous operation conditions. This represents an order of magnitude enhancement compared to the state-of-the-art WHLEDs, while keeping luminous efficiencies of around 100 lm W−1.

Magnetic topological insulators (TIs), including the quantum anomalous Hall effect and antiferromagnetic TIs, have attracted significant attention owing to the exotic properties they give rise to, however, ferromagnetic TIs with gapless surface/edge states and a nonzero topological invariant have not been reported so far. Here, we show that a ferromagnetic topological insulating phenomenon is possible in a single layer honeycomb lattice on the basis of perturbation theory and model Hamiltonian analyses. As a probable candidate for the experimental realization of this phenomenon, we propose a hypothetical single-layer Na2MnPb with supporting evidence based on first-principles calculations. The topological nature of the single-layer Na2MnPb is confirmed by calculating the Wannier charge center, the spin Chern number, and the gapless edge states.

A low-cost, light-weight and flexible power supply is highly desirable for portable electronic devices. All-plastic solar cells in which all the layers are fabricated sequentially from organic synthetic inks could meet these requirements. Here, we report that fully solution-processed all-plastic multijunction solar cells can be easily fabricated layer by layer without the need for sophisticated patterning. The key for the high-yield fully solution-processed multijunction cells is the control and tuning of the conductivity of the charge-recombination layer of PEDOT:PSS/PEI. The all-plastic multijunction solar cells achieve a PCE of 6.1 ± 0.4% and a high open-circuit voltage of 5.37 V. These all-plastic multijunction solar cells are successfully used to drive liquid-crystal displays, full-color light-emitting diodes and for water splitting under different light illumination conditions.